N1-(((1R,3S,5r,7r)-2-methoxyadamantan-2-yl)methyl)-N2-(3-(trifluoromethyl)phenyl)oxalamide

• IUPAC Name: N-[(2-methoxy-2-adamantyl)methyl]-N'-[3-(trifluoromethyl)phenyl]oxamide
• InChI: InChI=1S/C21H25F3N2O3/c1-29-20(15-6-12-5-13(8-15)9-16(20)7-12)11-25-18(27)19(28)26-17-4-2-3-14(10-17)21(22,23)24/h2-4,10,12-13,15-16H,5-9,11H2,1H3,(H,25,27)(H,26,28)
• InChI Key: QJWIBTMFDBKHEK-UHFFFAOYSA-N
• Canonical SMILES: COC1(C2CC3CC(C2)CC1C3)CNC(=O)C(=O)NC4=CC=CC(=C4)C(F)(F)F
• Molecular Formula: C21H25F3N2O3
• Molecular Weight: 410.4 g/mol
• CAS No.: 1797901-69-9

Description

N1-(((1R,3S,5r,7r)-2-methoxyadamantan-2-yl)methyl)-N2-(3-(trifluoromethyl)phenyl)oxalamide is a useful research compound. Its molecular formula is C21H25F3N2O3 and its molecular weight is 410.437. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

The development of novel synthetic approaches for oxalamides and related compounds has been a significant area of research. One study outlines a novel one-pot synthetic method for N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides, demonstrating the versatility and efficiency of the methodology for creating a variety of oxalamide derivatives, including those related to the compound (Mamedov et al., 2016). This approach could potentially be applied to synthesize "N1-(((1R,3S,5r,7r)-2-methoxyadamantan-2-yl)methyl)-N2-(3-(trifluoromethyl)phenyl)oxalamide" and its analogs, highlighting the compound's relevance in synthetic organic chemistry.

Structural and Computational Studies

The structural characterization of adamantane-oxalamide derivatives reveals the crystal packing and molecular interaction patterns, providing insights into the compound's chemical behavior and potential applications in material science and molecular engineering (Basarić et al., 2007). Such studies are crucial for understanding the physical and chemical properties of "this compound" and exploring its potential applications in various scientific domains.

Pharmacological Research

Research into the pharmacological applications of compounds structurally related to "this compound" has been extensive. Studies on orexin receptor mechanisms and their modulation by related compounds have shed light on the potential therapeutic applications of these molecules in treating conditions like sleep disorders and stress-induced hyperarousal, without the hypnotic effects commonly associated with other treatments (Bonaventure et al., 2015). This research underscores the importance of the compound in developing new treatments for neurological and psychiatric disorders.